Cas no 53721-01-0 (2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl-)

53721-01-0 structure
Product name:2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl-
CAS No:53721-01-0
MF:C18H16N2S
MW:292.398042678833
CID:1585255
2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl-
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- Inchi: 1S/C18H16N2S/c21-18-19-17(14-6-2-1-3-7-14)15-8-4-5-9-16(15)20(18)12-13-10-11-13/h1-9,13H,10-12H2
- InChI Key: JOHSODNIFKDTGR-UHFFFAOYSA-N
- SMILES: N1(CC2CC2)C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=S
Computed Properties
- Exact Mass: 292.10358
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 451.2±28.0 °C(Predicted)
- PSA: 15.6
- pka: -0.47±0.20(Predicted)
2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl- Related Literature
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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3. Book reviews
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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